Cas no 1803669-68-2 (3-Amino-5-cyano-6-(difluoromethyl)-2-methoxypyridine)

• Product name: 3-Amino-5-cyano-6-(difluoromethyl)-2-methoxypyridine
• CAS No: 1803669-68-2
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4852765

3-Amino-5-cyano-6-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-6-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H7F2N3O/c1-14-8-5(12)2-4(3-11)6(13-8)7(9)10/h2,7H,12H2,1H3
• InChI Key： UPATTXWNXQNNDI-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C(N=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.8
• Topological Polar Surface Area: 71.9

Additional information on 3-Amino-5-cyano-6-(difluoromethyl)-2-methoxypyridine

Comprehensive Overview of 3-Amino-5-cyano-6-(difluoromethyl)-2-methoxypyridine (CAS No. 1803669-68-2)

3-Amino-5-cyano-6-(difluoromethyl)-2-methoxypyridine (CAS No. 1803669-68-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining amino and methoxy substituents, enables diverse reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines like 3-Amino-5-cyano-6-(difluoromethyl)-2-methoxypyridine has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with the global focus on precision medicine and infectious disease control. The compound’s electron-withdrawing cyano group enhances its utility in heterocyclic chemistry, while the difluoromethyl moiety improves metabolic stability—a critical factor in drug design.

From an industrial perspective, CAS No. 1803669-68-2 is synthesized through multi-step processes involving halogenation and nucleophilic substitution. Its purity and scalability are paramount for commercial applications, driving innovations in green chemistry and catalytic methods. Environmental concerns have also spurred interest in solvent-free synthesis techniques for such compounds, addressing the growing emphasis on sustainable manufacturing.

The compound’s relevance extends to agrochemicals, where its structural motifs are explored for crop protection formulations. With rising global food security challenges, pyridine-based agrochemicals are being optimized for pest resistance and environmental compatibility. This dual applicability in pharma and agro sectors underscores its economic and scientific importance.

Analytical characterization of 3-Amino-5-cyano-6-(difluoromethyl)-2-methoxypyridine typically involves NMR spectroscopy, HPLC, and mass spectrometry to ensure structural integrity. Advanced techniques like X-ray crystallography further elucidate its conformation, aiding in structure-activity relationship (SAR) studies. These methodologies are frequently searched by chemists seeking analytical protocols for similar compounds.

Emerging trends in AI-driven drug discovery have also spotlighted this molecule. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. Such applications resonate with the increasing integration of machine learning in chemical research, a topic dominating academic and industrial discourse.

In summary, 3-Amino-5-cyano-6-(difluoromethyl)-2-methoxypyridine (CAS No. 1803669-68-2) exemplifies the intersection of innovative chemistry and practical applications. Its multifaceted roles in drug development, sustainable agriculture, and cutting-edge research ensure its continued prominence in scientific literature and industrial pipelines.